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Compound of Interest

Compound Name: N-Methylformanilide-carbonyl-13C

Cat. No.: B1626964

Essential Safety and Handling Guide for N-
Methylformanilide-carbonyl-13C

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Methylformanilide-carbonyl-13C, a stable isotope-labeled compound. Adherence to these
procedures is critical for ensuring laboratory safety and proper disposal.

I. Hazard Identification and Personal Protective
Equipment (PPE)

N-Methylformanilide is classified as harmful if swallowed and causes eye, skin, and respiratory
tract irritation.[1][2] The Carbon-13 isotope is stable and non-radioactive, posing no radiological
threat. The primary hazards are associated with the chemical properties of the N-
Methylformanilide molecule.

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to maintain low
airborne concentrations.[1]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.

PPE Component

Specification

Rationale

Eye Protection

Chemical safety goggles
compliant with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield is recommended when

there is a splash hazard.[3]

Protects against splashes and
vapors that can cause eye
irritation.[1][4]

Hand Protection

Chemical-resistant gloves,
such as nitrile rubber.[2]
Regularly inspect gloves for
any signs of degradation or

puncture before use.

Prevents skin contact and

subsequent irritation.[1]

Body Protection

Alab coat, buttoned fully, to
cover as much skin as
possible.[3] Consider
impervious clothing if
significant splashing is

anticipated.[5]

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded

or if irritation is experienced.[1]

[3]

Protects the respiratory tract

from irritating vapors.[1]

Footwear

Closed-toe and closed-heel
shoes that cover the entire
foot.[3]

Protects feet from spills.

Il. Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling N-Methylformanilide-carbonyl-13C minimizes the risk of
exposure and contamination.

e Preparation:

o Ensure a safety shower and eye wash station are accessible.[5]

o Gather all necessary PPE and ensure it is in good condition.

o Prepare your work area within a designated and properly functioning chemical fume hood.
e Handling:

o Avoid direct contact with the substance. Do not get it in your eyes, on your skin, or on your
clothing.[2][6]

o Avoid ingestion and inhalation.[2][6] Do not eat, drink, or smoke in the handling area.[2][5]

o Wash your hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][5]

o Storage:
o Keep the container tightly closed when not in use.[1][6]
o Store in a cool, dry, and well-ventilated area.[1][2][6]
o Store away from incompatible materials, such as strong oxidizing agents.[1]

lll. Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Remove contaminated clothing and shoes.
) Flush the affected skin with plenty of water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If the
Inhalation individual is not breathing, give artificial

respiration. Seek immediate medical attention.

[1](2]

If the victim is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[1][2]

Evacuate the area. Wearing appropriate PPE,
absorb the spill with an inert material (e.g.,
Spil diatomite, universal binders) and place it in a
suitable, closed container for disposal.[5][7]
Ventilate the area and wash the spill site after

material pickup is complete.[1]

IV. Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

o Waste Characterization:

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]
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o Containerization:
o Collect waste in a suitable, closed, and properly labeled container.
e Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[2][8][9]

o Do not empty into drains.[8]

V. Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of N-
Methylformanilide-carbonyl-13C.
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Caption: Workflow for handling and disposal of N-Methylformanilide-carbonyl-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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